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Compound of Interest

Compound Name: Oxoplatinum

CAS No.: 31246-66-9

Cat. No.: B1200011

Get Quote

Solubility Profile
Oxoplatinum's solubility is a critical determinant for its formulation, particularly for oral and

parenteral administration routes. Preformulation studies have characterized its solubility in

various solvents.

Solvent
Solubility
Description

Observation
Implication for
Formulation

Water Soluble High water solubility
Suitable for aqueous

formulations.

Methanol Very slightly soluble
Slightly cloudy

solution

Not ideal for

formulations requiring

high concentrations

due to poor solubility.

[1]
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The stability of oxoplatinum in different conditions is crucial for ensuring its therapeutic

efficacy and safety. Stability studies have been conducted on its concentrate and diluted

solutions.

Table 1: Stability of Oxoplatinum in 5% Dextrose Injection

Concentrati
on

Container
Type

Storage
Temperatur
e

Light
Exposure

Study
Duration

Findings

0.2 and 1.3

mg/mL

PVC,

Polypropylen

e, and

Polyethylene

infusion bags

4°C and 20°C

With and

without light

protection

14 days

Solutions

were stable

with no

significant

degradation,

color change,

or pH

alteration.[2]

0.1 and 1.2

mg/mL

Polyolefin

bags

2°C–8°C and

20°C–25°C

With and

without light

protection

35 days

Physicochemi

cally stable.

[3]

0.1 and 1.2

mg/mL

Polyethylene

bottles
20°C–25°C

Normal room

light
84 days

Physicochemi

cally stable.

[3]

0.7 mg/mL
Polyolefin

infusion bags

3-7°C and

20-24°C

With and

without light

protection

30 days

Chemically

stable, with

over 90% of

the initial

concentration

retained.[4]
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Concentrati
on

Container
Storage
Temperatur
e

Light
Exposure

Study
Duration

Findings

5 mg/mL
Punctured

original vials

Room

temperature
Ambient light 14 days

Physicochemi

cally stable.

[3]

Table 3: Factors Influencing Oxoplatinum Degradation

Factor Description of Impact

Chloride Ions

Oxoplatinum degrades rapidly in the presence

of chloride ions due to the substitution of the

oxalate ligand.[3][5] Consequently, 0.9% sodium

chloride solution is not a suitable vehicle for

oxoplatinum infusions.[3]

Sulphur-Containing Compounds

Biological sulphur-containing compounds, such

as glutathione, methionine, and cysteine, can

react with oxoplatinum, leading to its

degradation.[6] The reaction rate is faster than

that observed with cisplatin.[6]

Calcium and Magnesium Ions

In chloride-containing solutions, the presence of

calcium and magnesium ions can accelerate the

degradation of oxoplatinum.[7]

Self-Association

In concentrated aqueous solutions, oxoplatinum

can undergo self-association to form dimers.[8]

This phenomenon contributes to the long-term

stability of ready-to-use infusion solutions.[8]

Experimental Protocols
Solubility Determination
The solubility of oxoplatinum is determined through equilibrium solubility experiments.
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Sample Preparation: An excess of oxoplatinum is added to a fixed volume of the test

solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The saturated solution is separated from the undissolved solid by

centrifugation or filtration.

Quantification: The concentration of oxoplatinum in the clear supernatant is determined

using a validated analytical method, typically High-Performance Liquid Chromatography

(HPLC) with UV detection.[1][9]

Stability-Indicating High-Performance Liquid
Chromatography (HPLC) Method
A validated stability-indicating HPLC method is essential for accurately assessing the stability

of oxoplatinum.

Chromatographic Conditions:

Column: A reversed-phase C18 column is commonly used for the separation.[10]

Mobile Phase: An isocratic mobile phase is typically employed, consisting of a mixture of

an organic solvent like acetonitrile and an aqueous buffer.[9]

Flow Rate: A constant flow rate is maintained, for instance, at 1.0 mL/min.[9]

Detection: UV detection at a wavelength where oxoplatinum exhibits significant

absorbance is used for quantification.[9]

Method Validation:

Forced Degradation: To demonstrate the stability-indicating nature of the method,

oxoplatinum is subjected to forced degradation under various stress conditions (acidic,

basic, oxidative, thermal, and photolytic).
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Specificity: The method must be able to separate the intact oxoplatinum from its

degradation products and any other potential impurities.

Stability Study Execution:

Oxoplatinum solutions are prepared and stored under the specified conditions

(temperature, light, container).

At predetermined time points, samples are withdrawn and analyzed by the validated HPLC

method to determine the remaining concentration of oxoplatinum.

Mandatory Visualization
Degradation Pathway of Oxoplatinum in Chloride-
Containing Media
The following diagram illustrates the degradation pathway of oxoplatinum when exposed to

chloride ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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